Cas no 2171393-76-1 ((3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid)

(3R)-3-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its key advantages include the presence of the Fmoc group, which provides selective deprotection under mild basic conditions, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The compound’s chiral (3R) configuration and heptanoic acid backbone contribute to its utility in constructing structurally diverse peptides with precise stereochemistry. The Fmoc protection enhances solubility in organic solvents, facilitating efficient coupling reactions. This derivative is particularly valuable in medicinal chemistry and biochemical research for introducing tailored modifications into peptide sequences while maintaining high purity and yield.
(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid structure
2171393-76-1 structure
Product Name:(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid
CAS No:2171393-76-1
MF:C27H34N2O5
MW:466.569267749786
CID:6197233
PubChem ID:165536949
Update Time:2025-11-06

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid
    • EN300-1475790
    • (3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
    • 2171393-76-1
    • Inchi: 1S/C27H34N2O5/c1-3-4-9-19(16-26(31)32)29-25(30)15-14-18(2)28-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,3-4,9,14-17H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t18?,19-/m1/s1
    • InChI Key: PTORIXHKPPHEKG-MUMRKEEXSA-N
    • SMILES: O(C(NC(C)CCC(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

(3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1475790-0.05g
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
0.05g
$2306.0 2023-06-06
Enamine
EN300-1475790-0.1g
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
0.1g
$2415.0 2023-06-06
Enamine
EN300-1475790-0.25g
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
0.25g
$2525.0 2023-06-06
Enamine
EN300-1475790-0.5g
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
0.5g
$2635.0 2023-06-06
Enamine
EN300-1475790-1.0g
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
1g
$2745.0 2023-06-06
Enamine
EN300-1475790-2.5g
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
2.5g
$5380.0 2023-06-06
Enamine
EN300-1475790-5.0g
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
5g
$7961.0 2023-06-06
Enamine
EN300-1475790-10.0g
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
10g
$11805.0 2023-06-06
Enamine
EN300-1475790-50mg
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
50mg
$2306.0 2023-09-29
Enamine
EN300-1475790-100mg
(3R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]heptanoic acid
2171393-76-1
100mg
$2415.0 2023-09-29

Additional information on (3R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoheptanoic acid

(3R)-3-[4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido]heptanoic Acid: A Comprehensive Overview

(3R)-3-[4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido]heptanoic acid, with CAS No 2171393-76-1, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate molecular structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a heptanoic acid backbone. The (3R) configuration at the chiral center adds another layer of complexity, making this compound a valuable subject for stereochemical studies and applications in asymmetric synthesis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group, followed by its coupling with the pentanamide intermediate. The final step involves the introduction of the heptanoic acid moiety through a carefully controlled reaction sequence. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the synthesis of this compound, making it more accessible for large-scale production and application.

One of the most intriguing aspects of this compound is its potential in peptide synthesis and drug delivery systems. The Fmoc group is well-known for its role as a protecting group in solid-phase peptide synthesis (SPPS), where it temporarily blocks amino groups during the synthesis process. In this compound, the Fmoc group is strategically positioned to facilitate selective reactivity, enabling precise control over the assembly of complex peptide structures.

Recent studies have explored the use of this compound as a building block in the construction of bioactive molecules with potential therapeutic applications. For instance, researchers have demonstrated its utility in the synthesis of cyclic peptides with antimicrobial properties. These findings underscore the importance of understanding the stereochemical and electronic properties of this compound to unlock its full potential in drug discovery.

In addition to its role in peptide chemistry, this compound has also found applications in materials science, particularly in the development of advanced polymers and surfactants. Its amphiphilic nature, arising from the combination of hydrophilic heptanoic acid and hydrophobic Fmoc groups, makes it an ideal candidate for use in self-assembling systems and nanomaterials.

From an analytical standpoint, the characterization of this compound has been significantly enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stereochemistry, paving the way for further research into its properties and applications.

In conclusion, (3R)-3-[4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido]heptanoic acid represents a fascinating intersection of organic chemistry, materials science, and drug discovery. Its unique structure and versatile functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd